Cas no 78239-36-8 (1,2,3,4-Tetrahydro-naphthalene-2,3-dicarboxylic acid)

• Product Name: 1,2,3,4-Tetrahydro-naphthalene-2,3-dicarboxylic acid
• CAS No: 78239-36-8
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 1791919
• PubChem ID: 12642628
• Update Time: 2024-03-01

1,2,3,4-Tetrahydro-naphthalene-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-2,3-naphthalenedicarboxylic acid
• 1,2,3,4-TETRAHYDRO-NAPHTHALENE-2,3-DICARBOXYLIC ACID
• 1,2,3,4-Tetrahydro-naphthalene-2,3-dicarboxylic acid

• MDL： MFCD18839152
• Inchi： 1S/C12H12O4/c13-11(14)9-5-7-3-1-2-4-8(7)6-10(9)12(15)16/h1-4,9-10H,5-6H2,(H,13,14)(H,15,16)
• InChI Key： PDIYUGFOSZZYOF-UHFFFAOYSA-N
• SMILES： OC(C1CC2C=CC=CC=2CC1C(=O)O)=O

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids